Cas no 2308480-16-0 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• CAS No: 2308480-16-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6078029
• PubChem ID: 165537242
• Update Time: 2025-06-15

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]piperidine-2-carboxylic acid
• EN300-1476155
• 2308480-16-0

• Inchi： 1S/C28H34N2O5/c1-2-3-10-19(17-26(31)30-16-9-8-15-25(30)27(32)33)29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,19,24-25H,2-3,8-10,15-18H2,1H3,(H,29,34)(H,32,33)/t19-,25?/m0/s1
• InChI Key： SWVNMQJUNUEPKA-UBDBMELISA-N
• SMILES： O(C(N[C@@H](CCCC)CC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid

Comprehensive Introduction to 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS No. 2308480-16-0)

The compound 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid (CAS No. 2308480-16-0) is a sophisticated peptide derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a piperidine-2-carboxylic acid backbone, makes it a valuable intermediate in the development of bioactive molecules and drug candidates. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

One of the most searched topics related to CAS No. 2308480-16-0 is its role in solid-phase peptide synthesis (SPPS). The Fmoc group in this compound is critical for protecting amino acids during peptide chain assembly, a technique pivotal in producing therapeutic peptides. With the rising demand for personalized medicine, the importance of high-purity intermediates like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoylpiperidine-2-carboxylic acid has surged, as evidenced by its frequent mentions in academic publications and patent filings.

Another trending discussion revolves around the compound’s stereochemical properties. The (3S)-configuration of the aminoheptanoyl moiety ensures high enantioselectivity, a feature highly sought after in asymmetric catalysis and chiral drug synthesis. This aligns with the growing interest in green chemistry, where minimizing racemic byproducts is a priority. Laboratories worldwide are exploring its use in catalytic asymmetric hydrogenation, a process central to sustainable API manufacturing.

From a structural-activity relationship (SAR) perspective, the piperidine-2-carboxylic acid segment of this compound is noteworthy. Piperidine derivatives are known for their CNS permeability, making them key scaffolds in neurological drug discovery. Recent AI-driven drug design studies highlight its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology forums.

In analytical chemistry, CAS No. 2308480-16-0 is often characterized via HPLC-MS and NMR spectroscopy. Purity thresholds (>98%) are rigorously monitored, as impurities can impact downstream bioconjugation efficiency. This aligns with the industry’s shift toward Quality by Design (QbD) principles, a frequent search query among process chemists.

Lastly, the compound’s solubility profile in polar aprotic solvents (e.g., DMF, DMSO) is frequently discussed in formulation science circles. Its compatibility with lyophilization techniques further enhances its utility in biologic stabilization—a critical concern for vaccine developers post-pandemic.